Cas no 1044756-79-7 (4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carboxylic acid)

• Product Name: 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carboxylic acid
• CAS No: 1044756-79-7
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD10700218
• CID: 1097370
• PubChem ID: 28950332
• Update Time: 2025-09-18

4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-4H-Cyclopentathiazole-2-carboxylic acid
• 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carboxylic acid
• 5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-2-carboxylic acid
• CS-0447031
• AKOS006240826
• 1044756-79-7
• MDBJAVUQMPHOKH-UHFFFAOYSA-N
• DB-185486
• SCHEMBL8003326
• EN300-244034
• 5,6-dihydro-4H-cyclopenta[d]thiazole-2-carboxylic acid
• 5,6-dihydro-4H-cyclopenta[d]thiazole-2-carboxylicacid

• MDL： MFCD10700218
• Inchi： 1S/C7H7NO2S/c9-7(10)6-8-4-2-1-3-5(4)11-6/h1-3H2,(H,9,10)
• InChI Key： MDBJAVUQMPHOKH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2=C1CCC2

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 373.1±45.0 °C at 760 mmHg
• Flash Point: 179.5±28.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives